Cas no 147005-91-2 (2-(chloromethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one)

2-(chloromethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one structure
147005-91-2 structure
Product Name:2-(chloromethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
CAS No:147005-91-2
MF:C7H5ClN2OS
MW:200.645398855209
MDL:MFCD04621454
CID:890753
PubChem ID:135416191
Update Time:2024-11-02

2-(chloromethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-(Chloromethyl)thieno[3,2-d]pyrimidin-4(3H)-one
    • 2-CHLOROMETHYL-3H-THIENO[3,2-D]PYRIMIDIN-4-ONE
    • thieno[3,2-d]pyrimidin-4(3H)-one, 2-(chloromethyl)-
    • thieno[3,2-d]pyrimidin-4-ol, 2-(chloromethyl)-
    • 2-(chloromethyl)-1H-thieno[2,3-e]pyrimidin-4-one
    • 2-(chloromethyl)thieno[3,2-d]pyrimidin-4(3H)-one(SALTDATA: FREE)
    • 2-(chloromethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
    • DTXSID70368447
    • STK505801
    • EN300-06319
    • SR-01000046913-1
    • 147005-91-2
    • 2-(chloromethyl)-3H-thieno[3,2-d]pyrimidin-4-one
    • G10138
    • ALBB-009282
    • 2-(Chloromethyl)thieno[3,2-d]pyrimidin-4(3H)-one, AldrichCPR
    • LS-03034
    • 2-(chloromethyl)-1H-thieno[3,2-d]pyrimidin-4-one
    • OYXDNHXAYQNSHE-UHFFFAOYSA-N
    • MFCD04621454
    • Z56943370
    • AKOS005571694
    • SR-01000046913
    • 2-(chloromethyl)thieno[3,2-d]pyrimidin-4-ol
    • CS-0088176
    • 2-Chloromethyl-thieno[3,2-d]pyrimidin-4-ol
    • AKOS000117121
    • 2-(Chloromethyl)thieno[3,2-d]-pyrimidine-4(3H)-one
    • STK639984
    • F16720
    • SCHEMBL3985339
    • MDL: MFCD04621454
    • Inchi: 1S/C7H5ClN2OS/c8-3-5-9-4-1-2-12-6(4)7(11)10-5/h1-2H,3H2,(H,9,10,11)
    • InChI Key: OYXDNHXAYQNSHE-UHFFFAOYSA-N
    • SMILES: ClCC1=NC2C=CSC=2C(N1)=O

Computed Properties

  • Exact Mass: 199.98125
  • Monoisotopic Mass: 199.9811117g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • Density: 1.69
  • Boiling Point: 357.5°C at 760 mmHg
  • Flash Point: 170°C
  • Refractive Index: 1.764
  • PSA: 41.46

2-(chloromethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT

2-(chloromethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Pricemore >>

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abcr
AB267235-1 g
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abcr
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Chemenu
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